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Compound of Interest

Compound Name: 1-(Cyanoacetyl)piperidine

Cat. No.: B085081 Get Quote

This technical guide provides a comprehensive overview of 1-(Cyanoacetyl)piperidine, a

versatile chemical intermediate. It is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis. This document details its chemical

identifiers, physical and chemical properties, spectroscopic data, synthesis protocols, and

safety information.

Core Identifiers and Chemical Properties
1-(Cyanoacetyl)piperidine is a derivative of piperidine and cyanoacetic acid. Its core

identifiers and key chemical properties are summarized below for easy reference.
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Identifier Type Value Source

CAS Number 15029-30-8 [1][2][3][4]

IUPAC Name
3-oxo-3-piperidin-1-

ylpropanenitrile
[3]

Other Names
Piperidine, 1-(cyanoacetyl)-; N-

(2-Cyanoacetyl)piperidine
[1][2][5]

Molecular Formula C₈H₁₂N₂O [1][2][3][6][7]

Molecular Weight 152.19 g/mol [3][6][7]

Canonical SMILES C1CCN(CC1)C(=O)CC#N [3][7]

InChI

InChI=1S/C8H12N2O/c9-5-4-

8(11)10-6-2-1-3-7-10/h1-4,6-

7H2

[1][2][7]

InChIKey
ANLQHFYDQPMDJY-

UHFFFAOYSA-N
[1][2][7]

Physicochemical and Spectroscopic Data
The following tables provide a summary of the key physicochemical and spectroscopic data for

1-(Cyanoacetyl)piperidine.

Table 2: Physicochemical Properties

Property Value Source

Melting Point 87-90°C [6]

Appearance
Off-white precipitate / Orange

Powder Solid
[6][8]

Purity ≥95% to 98% [4][9]

Table 3: Spectroscopic Data
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Technique Data Source

¹H NMR (DMSO-d₆)

4.01 ppm (s, 2H), 3.41 ppm

("t", 2H), 3.28 ppm ("t", 2H),

1.53 ppm (m, 6H)

[6]

Mass Spectrometry (FAB, Ar)
Calculated: 152.12, Found:

152.1
[6]

Infrared (IR)

Data available from various

techniques (FTIR, ATR-IR,

Vapor Phase IR)

[3][10]

Synthesis of 1-(Cyanoacetyl)piperidine
A common and efficient method for the synthesis of 1-(Cyanoacetyl)piperidine involves the

direct reaction of ethyl cyanoacetate with piperidine.

Experimental Protocol: Synthesis via Aminolysis of
Ethyl Cyanoacetate
Materials:

Ethyl cyanoacetate

Piperidine

Toluene (for washing)

Hexane (for washing)

Nitrogen gas supply

Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

Filtration apparatus (vacuum)

Dessicator with concentrated H₂SO₄
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Procedure:

In a round-bottom flask under a nitrogen atmosphere, neat piperidine is mixed with neat ethyl

cyanoacetate in a 1.5:1 molar ratio.[6]

The reaction mixture is stirred at room temperature for 24-60 hours.[6]

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by

observing the disappearance of the ethyl cyanoacetate spot. An iodine chamber can be used

for visualization as the compounds lack strong chromophores.[6]

Upon completion, a thick, off-white precipitate of 1-(Cyanoacetyl)piperidine will have

formed.[6]

The precipitate is collected by vacuum filtration.

The collected solid is washed with small portions of toluene (~20 mL) and then hexane (~25

mL).[6]

The final product is dried in a vacuum desiccator containing concentrated sulfuric acid until

the smell of piperidine is no longer detectable.[6] This method typically yields the product in

high purity (around 92%).[6]

Reactants

Reaction Conditions Workup and PurificationPiperidine

Mix (1.5:1 molar ratio)
under N₂ atmosphere

Ethyl Cyanoacetate

Stir at Room Temperature
(24-60 hours) Vacuum FiltrationPrecipitate Formation Wash with Toluene

and Hexane
Dry in Vacuum Dessicator

(conc. H₂SO₄)
1-(Cyanoacetyl)piperidine

(Off-white precipitate)
Final Product

Click to download full resolution via product page

A flowchart illustrating the synthesis of 1-(Cyanoacetyl)piperidine.
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Safety and Hazard Information
1-(Cyanoacetyl)piperidine is classified as harmful and an irritant. The GHS hazard statements

indicate that it is harmful if swallowed, in contact with skin, or if inhaled, and causes serious eye

irritation.[3][8][9]

Table 4: GHS Hazard Classifications

Hazard Class Category GHS Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Skin Corrosion/Irritation 2 H315: Causes skin irritation

It is crucial to handle this compound with appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye protection, in a well-ventilated area.[8][9]

Logical Relationship of Identifiers
The various identifiers for 1-(Cyanoacetyl)piperidine are interconnected and provide a

comprehensive chemical description of the molecule.
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Structural InformationBasic Chemical Information

CAS Number
15029-30-8

IUPAC Name
3-oxo-3-piperidin-1-ylpropanenitrile

Uniquely Identifies

Molecular Formula
C₈H₁₂N₂O

Defines

SMILES
C1CCN(CC1)C(=O)CC#N

Can be converted to

Molecular Weight
152.19 g/mol

Determines

InChI
InChI=1S/C8H12N2O/...

Can be converted to

InChIKey
ANLQHFYDQPMDJY-UHFFFAOYSA-N

Generates Hash

Click to download full resolution via product page

Relationship between different chemical identifiers for 1-(Cyanoacetyl)piperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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